1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-piperidin-3-ylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H14N6/c11-9-8-5-15-16(10(8)14-6-13-9)7-2-1-3-12-4-7/h5-7,12H,1-4H2,(H2,11,13,14)
• InChI Key: HLOWGQUGVMJJBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)N2C3=NC=NC(=C3C=N2)N
• Molecular Formula: C10H14N6
• Molecular Weight: 218.26 g/mol

Description

“1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a type of pyrimidopyrimidine, which is a bicyclic compound with two nitrogen atoms in each ring. Pyrimidopyrimidines are known for their biological significance and are used on a large scale in the medical and pharmaceutical fields.

Synthesis Analysis

The synthesis of such compounds involves various methods. For instance, the optimization of lipophilic substitution within a series of 4-benzyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines provided ATP-competitive, nano-molar inhibitors. The synthesis of these compounds is significant and has been studied extensively.

Molecular Structure Analysis

The molecular structure of “1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is complex due to the presence of multiple rings and nitrogen atoms. Detailed structural analysis would require advanced techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound shows reactivity with various substituents linked to the ring carbon and nitrogen atoms. It also exhibits inhibition of relevant molecular biomarkers in the PI3K-PKB-mTOR pathway in cells.

Scientific Research Applications

Medical Applications

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Chemistry and Drug Design

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Multicomponent Reactions (MCR)

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Kinase Inhibition

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Mechanism of Action

Target of Action

Similar compounds have been found to inhibit kinases such as pkb and RIPK1 , which play crucial roles in cellular processes such as cell proliferation and necroptosis .

Mode of Action

It’s worth noting that similar compounds have been found to act as atp-competitive inhibitors , suggesting that “1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” might interact with its targets in a similar manner.

Biochemical Pathways

Given the potential targets, it’s likely that this compound affects pathways related to cell proliferation and necroptosis .

Pharmacokinetics

Similar compounds have been found to have low oral bioavailability due to rapid clearance and metabolism in vivo .

Result of Action

Similar compounds have been found to protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells .

Future Directions

The piperidine nucleus, which is part of “1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine”, is a pivotal cornerstone in the production of drugs. Future research could focus on exploring the potential of this compound in various therapeutic applications.

Synthesis routes and methods

Procedure details

To the solution of tert-butyl 3-(4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate (700 mg, 2.2 mmol) in CH2Cl2 (10 mL) was added TFA (2 mL). The resulting mixture was stirred at rt for 1 h, and concentrated in vacuo to afford the title compound (620 mg, 100%) which was used without further purification. ESI-MS (M+H′): 219.0.

Q & A

Q1: What is the significance of (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in pharmaceutical chemistry?

A1: (R)-3-(4-phenoxyphenyl)-1-(piperidin-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine serves as a crucial intermediate in synthesizing Ibrutinib []. This drug, Ibrutinib, is a targeted therapy used in treating certain types of blood cancers. The preparation method outlined in the research utilizes a Mitsunobu reaction between 3-(4-Phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine and (S)-1-Boc-3-hydroxypiperidine to efficiently yield this vital intermediate [].